Cas no 2034634-83-6 (3-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1-2-(4-methoxyphenyl)ethylurea)

• Product Name: 3-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1-2-(4-methoxyphenyl)ethylurea
• CAS No: 2034634-83-6
• MF: C₂₀H₂₂N₂O₄S
• MW: 386.464684009552
• CID: 6425214
• PubChem ID: 121018508
• Update Time: 2025-07-15

3-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1-2-(4-methoxyphenyl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 3-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1-2-(4-methoxyphenyl)ethylurea
• UGBPQVCFMQTEQY-UHFFFAOYSA-N
• Urea, N-[2-(3-furanyl)-2-hydroxy-2-(2-thienyl)ethyl]-N'-[2-(4-methoxyphenyl)ethyl]-
• 2034634-83-6
• 1-[2-(furan-3-yl)-2-hydroxy-2-thiophen-2-ylethyl]-3-[2-(4-methoxyphenyl)ethyl]urea
• AKOS026692168
• 3-[2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-1-[2-(4-methoxyphenyl)ethyl]urea
• F6506-2135
• 1-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-3-(4-methoxyphenethyl)urea

• Inchi： 1S/C20H22N2O4S/c1-25-17-6-4-15(5-7-17)8-10-21-19(23)22-14-20(24,16-9-11-26-13-16)18-3-2-12-27-18/h2-7,9,11-13,24H,8,10,14H2,1H3,(H2,21,22,23)
• InChI Key： UGBPQVCFMQTEQY-UHFFFAOYSA-N
• SMILES： N(CC(C1C=COC=1)(O)C1SC=CC=1)C(NCCC1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 386.13002836g/mol
• Monoisotopic Mass: 386.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.267±0.06 g/cm3(Predicted)
• Boiling Point: 556.5±45.0 °C(Predicted)
• pka: 12.81±0.29(Predicted)

Additional information on 3-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1-2-(4-methoxyphenyl)ethylurea

Introduction to 3-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1-2-(4-methoxyphenyl)ethylurea (CAS No. 2034634-83-6)

3-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1-2-(4-methoxyphenyl)ethylurea, identified by its CAS number 2034634-83-6, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the urea derivative class, a structural motif widely recognized for its pharmacological versatility and potential therapeutic applications. The molecular architecture of this compound incorporates several key functional groups, including a furan ring, a thiophene ring, and multiple aromatic substituents, which contribute to its unique chemical properties and biological activity.

The presence of the furan moiety at the 3-position of the compound's structure is particularly noteworthy. Furan derivatives have been extensively studied for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. The thiophene ring, located at the 2-position, further enhances the compound's structural complexity and potential for interactions with biological targets. Additionally, the hydroxyl group and the methoxy-substituted phenyl ring contribute to the compound's solubility and reactivity, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of novel urea-based compounds due to their ability to act as scaffolds for small-molecule drugs. Urea derivatives have demonstrated efficacy in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The specific arrangement of functional groups in 3-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1-2-(4-methoxyphenyl)ethylurea suggests potential applications in targeting multiple disease pathways simultaneously.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in cancer progression. Studies have shown that certain urea derivatives can disrupt key signaling pathways by binding to enzymes such as kinases and phosphodiesterases. The structural features of 3-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1-2-(4-methoxyphenyl)ethylurea, particularly the combination of the furan, thiophene, and aromatic rings, may facilitate interactions with these enzymatic targets. This has led to investigations into its ability to modulate pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in various cancers.

Furthermore, the compound's design aligns with current trends in drug development towards polypharmacicity—targeting multiple biological processes or receptors with a single molecule. This approach has shown promise in treating complex diseases by addressing multiple pathological mechanisms simultaneously. The presence of both hydroxyl and methoxy groups in 3-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-y l)ethyl -1 - 2 - ( 4 - meth oxyphen yl ) eth ylurea may contribute to its ability to engage with diverse biological targets, enhancing its therapeutic potential.

Recent advancements in computational chemistry have enabled more efficient screening of novel compounds like 3 - 2 - ( furan - 3 - yl ) - 2 - hydroxy - 2 - ( thiophen - 2 - y l ) eth yl - 1 - 2 - ( 4 - meth oxyphen yl ) eth ylurea. Molecular docking studies have been instrumental in predicting binding affinities and identifying potential interactions with biological targets. These virtual screening methods have accelerated the drug discovery process by allowing researchers to prioritize compounds based on their predicted efficacy and selectivity.

The synthesis of this compound presents an interesting challenge due to its complex structure. Multi-step organic synthesis is typically required to construct the desired molecular framework while maintaining high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to form key carbon-carbon bonds between the furan, thiophene, and aromatic moieties. Additionally, protecting group strategies are often necessary to ensure that reactive functional groups do not interfere with one another during synthesis.

In vitro studies have begun to elucidate the pharmacological profile of 3 - 2 - ( furan - 3 - yl ) - 2 - hydroxy - 2 - ( thiophen - 2 - y l ) eth yl - 1 - 2 - ( 4 - meth oxyphen yl ) eth ylurea. Initial assays have shown promising activity against several cancer cell lines, with particular potency observed against triple-negative breast cancer (TNBC) cells. The mechanism of action appears to involve inhibition of both extracellular signal-regulated kinase (ERK) phosphorylation and Akt activation, suggesting dual targeting of critical signaling cascades involved in cancer cell survival and proliferation.

The compound's ability to cross the blood-brain barrier has also been explored, raising possibilities for its use in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Urea derivatives have been implicated in modulating cholinergic systems and inhibiting amyloid-beta aggregation—key pathological features associated with Alzheimer's disease pathology. Further research is warranted to investigate these potential applications.

Evaluation of pharmacokinetic properties is essential for assessing the clinical relevance of any novel therapeutic agent. Preliminary data on 3 – 2 – ( furan – 3 – yl ) – 2 – hydroxy – 2 – ( thiophen – 2 – y l ) eth yl – 1 – 2 – ( 4 – meth oxyphen yl ) eth ylurea suggests moderate oral bioavailability coupled with reasonable metabolic stability. However, additional studies are needed to fully characterize its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles.

The development of next-generation drug candidates often involves optimizing existing molecular scaffolds through structure-based drug design (SBDD). Computational modeling techniques can predict how small modifications to a molecule might affect its binding affinity or selectivity profile. For instance, exploring analogs of 3–(furan–3–yl)-hydroxy–(thiophen–5–yl)methanamine derivatives could provide insights into how altering electronic or steric properties influences biological activity.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the identification of promising candidates like this one from high-throughput screening data sets generated by modern synthetic methods combined with automated purification systems designed specifically for complex molecules